Cas no 1892581-47-3 (tert-butyl N-{5-(1-aminocyclopropyl)methyl-2-bromophenyl}carbamate)

• Product Name: tert-butyl N-{5-(1-aminocyclopropyl)methyl-2-bromophenyl}carbamate
• CAS No: 1892581-47-3
• MF: C₁₅H₂₁BrN₂O₂
• MW: 341.243443250656
• CID: 6326102
• PubChem ID: 117116110
• Update Time: 2025-05-19

tert-butyl N-{5-(1-aminocyclopropyl)methyl-2-bromophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-(1-aminocyclopropyl)methyl-2-bromophenyl}carbamate
• EN300-1890350
• 1892581-47-3
• tert-butyl N-{5-[(1-aminocyclopropyl)methyl]-2-bromophenyl}carbamate

• Inchi： 1S/C15H21BrN2O2/c1-14(2,3)20-13(19)18-12-8-10(4-5-11(12)16)9-15(17)6-7-15/h4-5,8H,6-7,9,17H2,1-3H3,(H,18,19)
• InChI Key： MZMFKIZNNKHZAB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1NC(=O)OC(C)(C)C)CC1(CC1)N

Computed Properties

• Exact Mass: 340.07864g/mol
• Monoisotopic Mass: 340.07864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{5-(1-aminocyclopropyl)methyl-2-bromophenyl}carbamate

Professional Introduction to Compound with CAS No. 1892581-47-3 and Product Name: *tert-butyl N-{5-(1-aminocyclopropyl)methyl-2-bromophenyl}carbamate*

Compound with the CAS number 1892581-47-3 and the product name tert-butyl N-{5-(1-aminocyclopropyl)methyl-2-bromophenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate arrangement of functional groups within its molecular framework suggests a high degree of specificity, which is crucial for targeting biological pathways effectively.

The core structure of this compound features a tert-butyl carbamate moiety, which is well-known for its stability and ability to enhance the bioavailability of pharmaceutical agents. This particular moiety is attached to a phenyl ring that is substituted with a 5-(1-aminocyclopropyl)methyl group. The presence of this group introduces a unique combination of steric and electronic properties, making the compound an attractive candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological processes through precise targeting. The N-{5-(1-aminocyclopropyl)methyl-2-bromophenyl}carbamate moiety in this compound is particularly noteworthy, as it combines elements that have shown promise in various therapeutic contexts. For instance, the bromine substituent on the phenyl ring can enhance binding affinity to certain biological targets, while the aminocyclopropyl group introduces conformational flexibility, allowing for optimal interaction with proteins and enzymes.

The pharmaceutical industry has been actively exploring new chemical entities to address unmet medical needs. This compound, with its unique structural features, aligns well with current trends in drug discovery. Specifically, the incorporation of heterocyclic structures and functional groups that enhance metabolic stability has been a key focus area. The tert-butyl carbamate group not only contributes to the compound's stability but also facilitates its solubility in both aqueous and organic solvents, making it suitable for various formulation strategies.

Recent studies have highlighted the importance of molecular diversity in drug development pipelines. Compounds like this one, which exhibit novel structural motifs, can serve as valuable starting points for generating libraries of candidates for high-throughput screening. The combination of aminocyclopropyl and bromophenyl groups provides a rich chemical space that can be explored to identify lead compounds with enhanced pharmacological properties.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and palladium-mediated cross-coupling reactions, have been employed to construct the complex core structure efficiently. These techniques are essential for achieving the desired regioselectivity and stereoselectivity, which are critical for pharmaceutical applications.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising interactions with various biological targets. The tert-butyl carbamate group is known to enhance binding affinity through hydrogen bonding interactions, while the bromophenyl moiety can engage in π-stacking interactions with aromatic residues in proteins. Additionally, the aminocyclopropyl group may interact with specific amino acid side chains, providing further opportunities for target modulation.

The development of novel pharmaceutical agents often involves rigorous testing to assess their safety and efficacy. Preclinical studies are conducted to evaluate the pharmacokinetic properties of compounds like this one, including their absorption, distribution, metabolism, excretion (ADME) profiles. These studies are crucial for determining whether a compound has the potential to progress into clinical trials.

The integration of computational chemistry and machine learning techniques has revolutionized drug discovery by enabling rapid screening and optimization of candidate compounds. Molecular modeling studies have been performed on this compound to predict its binding modes to potential targets and to identify structural modifications that could enhance its potency. These computational approaches complement traditional experimental methods and provide valuable insights into the structure-activity relationships (SAR) of complex molecules.

The future prospects for this compound are promising, particularly as more research is conducted into its pharmacological properties. Potential applications range from treating inflammatory diseases to addressing neurological disorders, depending on its ability to modulate specific biological pathways effectively. Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory findings into tangible therapeutic benefits for patients.

In conclusion, compound with CAS number 1892581-47-3 and product name tert-butyl N-{5-(1-aminocyclopropyl)methyl-2-bromophenyl}carbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further investigation in drug development. As research continues to uncover new therapeutic applications for such compounds, their potential impact on human health is likely to be substantial.